3-[butyl(methyl)amino]-N-(3-fluorophenyl)propanamide;hydrochloride

• IUPAC Name: 3-[butyl(methyl)amino]-N-(3-fluorophenyl)propanamide;hydrochloride
• InChI: InChI=1S/C14H21FN2O.ClH/c1-3-4-9-17(2)10-8-14(18)16-13-7-5-6-12(15)11-13;/h5-7,11H,3-4,8-10H2,1-2H3,(H,16,18);1H
• InChI Key: WQCWDUGOWZJJBQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)CCC(=O)NC1=CC(=CC=C1)F.Cl
• Molecular Formula: C14H22ClFN2O
• Molecular Weight: 288.79 g/mol

Description

3-[butyl(methyl)amino]-N-(3-fluorophenyl)propanamide;hydrochloride is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique chemical structure, which includes a butyl(methyl)amino group and a fluorophenyl group attached to a propanamide backbone. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[butyl(methyl)amino]-N-(3-fluorophenyl)propanamide typically involves a multi-step process. One common method includes the following steps:

Formation of the Amide Bond: The initial step involves the reaction of 3-fluorobenzoyl chloride with butyl(methyl)amine in the presence of a base such as triethylamine. This reaction forms the intermediate 3-[butyl(methyl)amino]-N-(3-fluorophenyl)propanamide.

Hydrochloride Formation: The intermediate is then treated with hydrochloric acid to form the hydrochloride salt of the compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-[butyl(methyl)amino]-N-(3-fluorophenyl)propanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

3-[butyl(methyl)amino]-N-(3-fluorophenyl)propanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[butyl(methyl)amino]-N-(3-fluorophenyl)propanamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-[butyl(methyl)amino]-N-(3-cyanophenyl)propanamide
• 3-[butyl(methyl)amino]-N-(2-fluorophenyl)propanamide

Uniqueness

3-[butyl(methyl)amino]-N-(3-fluorophenyl)propanamide is unique due to the presence of the fluorophenyl group, which imparts distinct chemical and biological properties. The fluorine atom can influence the compound’s reactivity, stability, and interaction with biological targets, making it a valuable compound for various research applications.